Cas no 133322-06-2 (Propanamide, 2-amino-N-[(1R)-1-phenylethyl]-, (2S)-)

The compound Propanamide, 2-amino-N-[(1R)-1-phenylethyl]-, (2S)- is a chiral amide derivative featuring both a stereogenic center and an aromatic substituent. Its defined stereochemistry at the (2S)- and (1R)-positions makes it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. The presence of the 2-amino group and the phenylethyl moiety enhances its utility in peptidomimetics and chiral auxiliary frameworks. This compound is particularly useful in enantioselective reactions, where its rigid structure aids in controlling stereochemical outcomes. High purity and well-characterized stereochemistry ensure reproducibility in research and industrial processes, making it a reliable choice for synthetic and medicinal chemistry applications.

Propanamide, 2-amino-N-[(1R)-1-phenylethyl]-, (2S)- structure

133322-06-2 structure

Product Name:Propanamide, 2-amino-N-[(1R)-1-phenylethyl]-, (2S)-

CAS No:133322-06-2

MF:C₁₁H₁₆N₂O

MW:192.257542610168

CID:3709744

PubChem ID:22895061

Update Time:2025-06-07

Propanamide, 2-amino-N-[(1R)-1-phenylethyl]-, (2S)- Chemical and Physical Properties

Names and Identifiers

- Propanamide, 2-amino-N-[(1R)-1-phenylethyl]-, (2S)-
- CID 22895061
- (S)-2-Amino-N-((R)-1-phenylethyl)propanamide
- AKOS017392118
- SCHEMBL12640063
- CS-0266918
- (2S)-2-amino-N-[(1R)-1-phenylethyl]propanamide
- 133322-06-2
- EN300-360374
- Inchi： 1S/C11H16N2O/c1-8(12)11(14)13-9(2)10-6-4-3-5-7-10/h3-9H,12H2,1-2H3,(H,13,14)/t8-,9+/m0/s1
- InChI Key： UJLHTMLCGCJXRX-DTWKUNHWSA-N
- SMILES： C(N[C@@H](C1=CC=CC=C1)C)(=O)[C@@H](N)C

Computed Properties

Exact Mass: 192.126263138Da
Monoisotopic Mass: 192.126263138Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 55.1Å²

Propanamide, 2-amino-N-[(1R)-1-phenylethyl]-, (2S)- Pricemore >>

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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1337588-25mg	(S)-2-Amino-N-((R)-1-phenylethyl)propanamide	133322-06-2	95%	25mg	￥27401.00	2024-08-09
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01043268-1g	(2S)-2-amino-n-[(1R)-1-phenylethyl]propanamide	133322-06-2	95%	1g	￥4494.0	2023-02-24
Enamine	EN300-360374-0.05g	(2S)-2-amino-N-[(1R)-1-phenylethyl]propanamide	133322-06-2	95.0%	0.05g	$528.0	2025-03-18
Enamine	EN300-360374-0.1g	(2S)-2-amino-N-[(1R)-1-phenylethyl]propanamide	133322-06-2	95.0%	0.1g	$553.0	2025-03-18
Enamine	EN300-360374-0.25g	(2S)-2-amino-N-[(1R)-1-phenylethyl]propanamide	133322-06-2	95.0%	0.25g	$579.0	2025-03-18
Enamine	EN300-360374-0.5g	(2S)-2-amino-N-[(1R)-1-phenylethyl]propanamide	133322-06-2	95.0%	0.5g	$603.0	2025-03-18
Enamine	EN300-360374-1.0g	(2S)-2-amino-N-[(1R)-1-phenylethyl]propanamide	133322-06-2	95.0%	1.0g	$628.0	2025-03-18
Enamine	EN300-360374-2.5g	(2S)-2-amino-N-[(1R)-1-phenylethyl]propanamide	133322-06-2	95.0%	2.5g	$1230.0	2025-03-18
Enamine	EN300-360374-5.0g	(2S)-2-amino-N-[(1R)-1-phenylethyl]propanamide	133322-06-2	95.0%	5.0g	$1821.0	2025-03-18
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